Cas no 1172547-72-6 (N-(2-methoxy-5-methylphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide
• CAS No: 1172547-72-6
• MF: C₂₀H₂₇N₅O₃
• MW: 385.460084199905
• CID: 5919774
• PubChem ID: 42285778
• Update Time: 2025-05-30

N-(2-methoxy-5-methylphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetamide, N-(2-methoxy-5-methylphenyl)-5-methyl-3-[(4-methyl-1-piperazinyl)carbonyl]-
• 1172547-72-6
• F5298-0951
• N-(2-methoxy-5-methylphenyl)-2-(5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-yl)acetamide
• AKOS024505628
• N-(2-methoxy-5-methylphenyl)-2-[5-methyl-3-(4-methylpiperazine-1-carbonyl)pyrazol-1-yl]acetamide
• N-(2-methoxy-5-methylphenyl)-2-[5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-yl]acetamide
• N-(2-methoxy-5-methylphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide

• Inchi： 1S/C20H27N5O3/c1-14-5-6-18(28-4)16(11-14)21-19(26)13-25-15(2)12-17(22-25)20(27)24-9-7-23(3)8-10-24/h5-6,11-12H,7-10,13H2,1-4H3,(H,21,26)
• InChI Key： AMZTXRDJXGEJDL-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC(C)=CC=C2OC)=O)C(C)=CC(C(N2CCN(C)CC2)=O)=N1

Computed Properties

• Exact Mass: 385.21138974g/mol
• Monoisotopic Mass: 385.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.7Ų

Additional information on N-(2-methoxy-5-methylphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide

N-(2-Methoxy-5-Methylphenyl)-2,5-Methyl-3-(4-Methylpiperazine-1-Carbonyl)-1H-Pyrazol-1-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 1172547-72-6, known as N-(2-methoxy-5-methylphenyl)-2,5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-y acetamide, is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, which have been explored in recent studies.

N-(2-Methoxy-5-Methylphenyl) is a key substituent in this molecule, contributing to its aromatic properties and influencing its pharmacokinetic profile. The presence of the methoxy group at the 2-position of the phenyl ring enhances the molecule's solubility and bioavailability, making it a favorable candidate for drug delivery systems. Recent research has highlighted the importance of such substituents in modulating the pharmacodynamic properties of similar compounds.

The pyrazole ring in the structure is another critical component, known for its ability to form hydrogen bonds and interact with various biological targets. The substitution pattern at positions 3 and 5 of the pyrazole ring further enhances its versatility. Specifically, the 4-methylpiperazine carbonyl group at position 3 introduces a rigid structure that stabilizes the molecule and improves its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound against various therapeutic targets. For instance, molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), suggesting its role in treating conditions such as inflammation and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process, including nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, making it an efficient method for large-scale production.

In terms of biological activity, N-(2-methoxy-5-methylphenyl)-2,5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-y acetamide has shown potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. These findings underscore its potential as an anti-inflammatory agent.

Furthermore, preliminary toxicity studies indicate that this compound exhibits low cytotoxicity against normal human cells, making it a safer option compared to traditional anti-inflammatory drugs. Ongoing clinical trials are expected to provide deeper insights into its efficacy and safety profile.

In conclusion, CAS No. 1172547-72-6 represents a promising lead compound in drug discovery, with its unique structural features and diverse biological activities. Continued research into its mechanisms of action and therapeutic applications will undoubtedly contribute to the development of innovative treatments for various diseases.